Cas no 901267-20-7 (N-(3,4-dimethoxyphenyl)-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanamide)

• Product Name: N-(3,4-dimethoxyphenyl)-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanamide
• CAS No: 901267-20-7
• MF: C₂₀H₂₁N₃O₅
• MW: 383.397845029831
• CID: 5986441
• PubChem ID: 15993606
• Update Time: 2025-10-31

N-(3,4-dimethoxyphenyl)-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanamide
• N-(3,4-dimethoxyphenyl)-3-[3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl]propanamide
• EU-0025388
• 901267-20-7
• N-(3,4-dimethoxyphenyl)-3-(3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-yl)propanamide
• AKOS001783488
• F2145-0311

• Inchi： 1S/C20H21N3O5/c1-25-15-7-4-13(5-8-15)20-22-19(28-23-20)11-10-18(24)21-14-6-9-16(26-2)17(12-14)27-3/h4-9,12H,10-11H2,1-3H3,(H,21,24)
• InChI Key： WPBUATAUDOISKM-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OC)C(OC)=C1)(=O)CCC1ON=C(C2=CC=C(OC)C=C2)N=1

Computed Properties

• Exact Mass: 383.14812078g/mol
• Monoisotopic Mass: 383.14812078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 487
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 95.7Ų

Additional information on N-(3,4-dimethoxyphenyl)-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanamide

Professional Introduction to N-(3,4-dimethoxyphenyl)-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanamide (CAS No. 901267-20-7)

N-(3,4-dimethoxyphenyl)-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanamide, with the CAS number 901267-20-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, characterized by its aromatic rings and heterocyclic core, makes it a subject of interest for researchers exploring novel pharmacophores.

The chemical structure of N-(3,4-dimethoxyphenyl)-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanamide incorporates several key functional groups that contribute to its unique properties. The presence of dimethoxyphenyl moieties enhances its interaction with biological targets, while the 1,2,4-oxadiazole ring provides stability and influences electronic distribution. These features make the compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing novel compounds with potential therapeutic benefits. The N-(3,4-dimethoxyphenyl)-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanamide structure has been explored in various preclinical studies due to its ability to modulate biological pathways associated with inflammation, pain, and neurodegeneration. Its molecular framework suggests potential interactions with enzymes and receptors that are critical in these pathways.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions. The use of dimethoxyphenyl groups introduces electron-donating effects, which can influence the reactivity and selectivity of the molecule during synthesis. Additionally, the incorporation of the 1,2,4-oxadiazole ring necessitates careful optimization to ensure high yield and purity. These synthetic challenges highlight the expertise required to produce this compound in a form suitable for further biological evaluation.

The pharmacological profile of N-(3,4-dimethoxyphenyl)-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanamide has been a focus of several recent studies. Researchers have investigated its potential as an anti-inflammatory agent by examining its effects on key inflammatory mediators such as cytokines and chemokines. Preliminary findings suggest that this compound may exhibit significant activity in modulating these pathways, making it a valuable candidate for further development.

Beyond its anti-inflammatory properties, N-(3,4-dimethoxyphenyl)-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanamide has also shown promise in other therapeutic areas. Studies have explored its potential as a pain reliever by examining its interactions with pain-related receptors and neurotransmitter systems. The structural features of this compound allow it to interact with these targets in a manner that could lead to effective analgesic effects.

The development of new drug candidates often involves rigorous testing to evaluate their safety and efficacy. N-(3,4-dimethoxyphenyl)-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanamide, being a structurally complex molecule with multiple functional groups, is subjected to comprehensive toxicological studies to assess its potential side effects. These studies are crucial in ensuring that any future therapeutic applications are safe for human use.

The role of computational chemistry in the design and optimization of novel compounds cannot be overstated. Advanced computational methods have been employed to predict the biological activity of N-(3,4-dimethoxyphenyl)-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanamide, providing insights into its interactions with biological targets at an atomic level. These computational approaches have significantly accelerated the drug discovery process by allowing researchers to screen large libraries of compounds efficiently.

The future prospects for N-(3,4-dimethoxyphenyl)-3-3-(4-methoxyphenyl)-1,2,4-oxadiazol-5-ylpropanamide, particularly in clinical settings, remain promising. As more data becomes available from ongoing research studies and clinical trials (if applicable), the therapeutic potential of this compound will continue to be evaluated. The insights gained from these studies will guide future development efforts aimed at translating this promising molecule into a viable therapeutic option for patients.